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Compound of Interest

Compound Name:

3-(3-

Acetoxypropyl)heptamethyltrisilox

ane

Cat. No.: B599901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-(3-Acetoxypropyl)heptamethyltrisiloxane, a versatile organosilicon

compound. The information is curated for professionals in research and drug development who

require detailed technical specifications and procedural insights.

Core Chemical Properties
3-(3-Acetoxypropyl)heptamethyltrisiloxane is a clear, colorless liquid. It is a member of the

siloxane family, characterized by a trisiloxane backbone with methyl and acetoxypropyl

functional groups. This structure imparts properties that make it valuable in various scientific

and industrial applications.

Quantitative Data Summary
The key physicochemical properties of 3-(3-Acetoxypropyl)heptamethyltrisiloxane are

summarized in the table below. It is important to note that while some data is readily available,

specific properties like density have not been widely reported in the public domain. For

comparative purposes, data for the related precursor, 1,1,1,3,5,5,5-heptamethyltrisiloxane, is

also included.
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Property
Value (3-(3-
Acetoxypropyl)heptamethy
ltrisiloxane)

Value (1,1,1,3,5,5,5-
Heptamethyltrisiloxane)

CAS Number 18044-09-2[1] 1873-88-7

Molecular Formula C12H30O4Si3[2] C7H22O2Si3

Molecular Weight 322.62 g/mol [2] 222.50 g/mol

Boiling Point 67-70 °C @ 0.8 mmHg[2] 142 °C @ 760 mmHg

Density Data not available 0.819 g/mL @ 25 °C

Refractive Index 1.4098 @ 20 °C[2] 1.382 @ 20 °C

Solubility

Soluble in N,N-

Dimethylformamide and

methanol; sparingly soluble in

glacial acetic acid; very slightly

soluble in chloroform;

practically insoluble in water.[2]

Miscible with acetone, ethanol,

and diethyl ether; insoluble in

water.

Synthesis and Experimental Protocols
The primary method for synthesizing 3-(3-Acetoxypropyl)heptamethyltrisiloxane is through

the hydrosilylation of allyl acetate with 1,1,1,3,5,5,5-heptamethyltrisiloxane.[3] This reaction

typically employs a platinum-based catalyst, such as Karstedt's catalyst, to facilitate the

addition of the Si-H bond across the carbon-carbon double bond of the allyl acetate.[3]

Generalized Experimental Protocol: Hydrosilylation
While a specific, detailed protocol for this exact compound is not widely published, a general

procedure for such a hydrosilylation reaction is as follows:

Reactant Preparation: In a clean, dry, inert-atmosphere reaction vessel, 1,1,1,3,5,5,5-

heptamethyltrisiloxane and a molar excess of allyl acetate are combined. The reaction is

typically performed neat or in a dry, aprotic solvent like toluene.
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Catalyst Addition: A catalytic amount of Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-

tetramethyldisiloxane complex) is added to the reaction mixture. The catalyst loading is

usually in the range of 10-50 ppm of platinum.

Reaction Conditions: The mixture is stirred at a controlled temperature, typically ranging from

room temperature to a moderately elevated temperature (e.g., 40-80 °C), to initiate and

sustain the reaction. The progress of the reaction is monitored by techniques such as Gas

Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to observe the

consumption of the Si-H reactant.

Work-up and Purification: Upon completion, the reaction mixture may be treated to remove

the catalyst, for example, by filtration through a pad of silica gel or by using a carbon-based

scavenger. The excess allyl acetate and any solvent are then removed under reduced

pressure. The final product is typically purified by vacuum distillation to yield the 3-(3-
Acetoxypropyl)heptamethyltrisiloxane as a clear liquid.

Key Applications
3-(3-Acetoxypropyl)heptamethyltrisiloxane is utilized in specialized applications, particularly

in the pharmaceutical and medical device industries.

Extractables and Leachables (E&L) Studies
A significant application of this compound is in extractables and leachables (E&L) studies for

pharmaceutical packaging and medical devices. Due to its moderate volatility and lipophilic

nature, it can be a potential leachable from silicone-based materials used in container closure

systems, tubing, and other components.[4] Its presence is monitored using sensitive analytical

techniques like GC-MS.

Visualized Workflows and Pathways
Synthesis Pathway
The synthesis of 3-(3-Acetoxypropyl)heptamethyltrisiloxane via hydrosilylation can be

represented by the following logical diagram.
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Synthesis of 3-(3-Acetoxypropyl)heptamethyltrisiloxane

Reactants Catalyst

Process

Product

Heptamethyltrisiloxane

Hydrosilylation

Allyl Acetate Karstedt's Catalyst
(Pt(0) complex)

3-(3-Acetoxypropyl)heptamethyltrisiloxane

Click to download full resolution via product page

Caption: Synthesis of 3-(3-Acetoxypropyl)heptamethyltrisiloxane.

Generalized E&L Study Workflow
The following diagram illustrates a typical workflow for an extractables and leachables study

where 3-(3-Acetoxypropyl)heptamethyltrisiloxane might be identified.
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Generalized Extractables & Leachables (E&L) Workflow

Material Selection
(e.g., Silicone Tubing)

Extraction Study
(Aggressive Solvents, Elevated Temp.)

Analytical Screening
(GC-MS, LC-MS)

Identification of Extractables
(e.g., 3-(3-Acetoxypropyl)heptamethyltrisiloxane)

Toxicological Risk Assessment

Leachables Study
(Real-use Conditions)

Validated Analytical Method

Routine Quality Control Testing

Click to download full resolution via product page

Caption: Generalized workflow for E&L studies.
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Safety and Handling
While a specific safety data sheet (SDS) for 3-(3-Acetoxypropyl)heptamethyltrisiloxane is

not readily available in public sources, general precautions for handling similar organosiloxane

compounds should be followed. These include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, such as a fume hood, to avoid inhalation of

vapors.

Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate fire

extinguishing media (e.g., dry chemical, foam, or carbon dioxide).

Storage: Store in a tightly closed container in a cool, dry place away from oxidizing agents.

It is imperative to consult the specific safety data sheet provided by the supplier before

handling this chemical.

Conclusion
3-(3-Acetoxypropyl)heptamethyltrisiloxane is a specialized organosilicon compound with

defined chemical properties that make it relevant for specific high-tech applications, notably in

the analytical realm of pharmaceutical and medical device safety. A thorough understanding of

its synthesis and properties is crucial for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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